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Compound of Interest

Compound Name: TT-OAD2 free base

Cat. No.: B8750764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TT-OAD2 is a non-peptide glucagon-like peptide-1 (GLP-1) receptor agonist with a reported

EC50 of 5 nM[1][2][3]. As a small molecule agonist, it holds potential for the treatment of

diabetes[1][2][4]. Accurate and consistent preparation of stock solutions is critical for reliable

experimental results in both in vitro and in vivo studies. These application notes provide a

detailed protocol for the preparation, storage, and handling of TT-OAD2 free base stock

solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for TT-OAD2 free base.
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Property Value Reference(s)

Molecular Weight 856.83 g/mol [1][2]

Chemical Formula C50H47Cl2N3O6 [1][2]

EC50 (GLP-1 Receptor) 5 nM [1][2][3]

Solubility in DMSO ≥ 10 mM [3]

Storage (Powder) -20°C for up to 3 years [5]

Storage (In Solvent) -80°C for 6 months to 1 year [4][5]

Experimental Protocols
Preparation of a 10 mM TT-OAD2 Free Base Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TT-OAD2 free base in

dimethyl sulfoxide (DMSO).

Materials:

TT-OAD2 free base powder

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the vial of TT-OAD2 free base powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of TT-OAD2 free base powder in a sterile

microcentrifuge tube or amber glass vial.

Calculation Example: To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 856.83 g/mol = 8.5683 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder.

Dissolution: Vortex the solution until the TT-OAD2 free base is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

necessary[4].

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles[4]. Store the aliquots at -80°C for

up to one year[5].

Preparation of a Formulation for In Vivo Studies
This protocol provides an example of how to prepare a formulation of TT-OAD2 for in vivo

experiments, based on common practices for compounds with low aqueous solubility. This

specific protocol aims for a final concentration of 2 mg/mL.

Materials:

10 mM TT-OAD2 in DMSO stock solution (from Protocol 1)

PEG300

Tween 80

Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile tubes

Procedure:
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Initial Dilution: In a sterile tube, add 50 µL of the 10 mM DMSO stock solution.

Co-solvent Addition: Add 300 µL of PEG300 to the DMSO solution and mix thoroughly until

the solution is clear.

Surfactant Addition: Add 50 µL of Tween 80 and mix until the solution is clear.

Aqueous Phase Addition: Add 600 µL of sterile saline or PBS and mix thoroughly.

Final Concentration: This procedure will yield a 1 mL solution with a TT-OAD2 concentration

of approximately 4.28 mg/mL. The final solvent composition will be 5% DMSO, 30%

PEG300, 5% Tween 80, and 60% Saline/PBS. It is recommended to prepare this formulation

fresh on the day of use[4].

Note: The provided in vivo formulation is an example. The optimal formulation may vary

depending on the specific experimental requirements and animal model.
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TT-OAD2 Signaling Pathway
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Caption: GLP-1 Receptor activation by TT-OAD2.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8750764?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8750764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TT-OAD2 Stock Solution Preparation Workflow

Start

Equilibrate TT-OAD2
 to Room Temperature

Weigh TT-OAD2 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing TT-OAD2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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